4-(3-amino-2-cyano-3-oxo-1-propen-1-yl)-2-ethoxyphenyl 2-nitrobenzenesulfonate

• IUPAC Name: [4-[(E)-3-amino-2-cyano-3-oxoprop-1-enyl]-2-ethoxyphenyl] 2-nitrobenzenesulfonate
• InChI: InChI=1S/C18H15N3O7S/c1-2-27-16-10-12(9-13(11-19)18(20)22)7-8-15(16)28-29(25,26)17-6-4-3-5-14(17)21(23)24/h3-10H,2H2,1H3,(H2,20,22)/b13-9+
• InChI Key: XIDVMJGGYMDFRR-UKTHLTGXSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=C(C#N)C(=O)N)OS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-]
• Isomeric SMILES: CCOC1=C(C=CC(=C1)/C=C(\C#N)/C(=O)N)OS(=O)(=O)C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C18H15N3O7S
• Molecular Weight: 417.4 g/mol

Description

4-(3-amino-2-cyano-3-oxo-1-propen-1-yl)-2-ethoxyphenyl 2-nitrobenzenesulfonate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as "ACPA-ES" and is a derivative of the chemical compound "CPA". ACPA-ES has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research and development.

Mechanism of Action

The mechanism of action of ACPA-ES involves the inhibition of specific signaling pathways in cancer cells. ACPA-ES targets the Akt/mTOR pathway, which is commonly activated in cancer cells and promotes cell survival and proliferation. By inhibiting this pathway, ACPA-ES induces apoptosis in cancer cells and inhibits their growth.
Biochemical and Physiological Effects:
ACPA-ES exhibits a range of biochemical and physiological effects, including anticancer activity, anti-inflammatory activity, and antiviral activity. ACPA-ES has also been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ACPA-ES in lab experiments is its ability to target specific signaling pathways in cancer cells, making it a promising candidate for further research and development in the field of cancer research. However, one of the limitations of using ACPA-ES in lab experiments is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on ACPA-ES. One area of research is the development of more efficient synthesis methods for ACPA-ES, which could improve its availability and reduce its cost. Another area of research is the identification of other signaling pathways that ACPA-ES may target, which could expand its potential applications in various fields. Additionally, more research is needed to explore the potential of ACPA-ES in the treatment of other diseases, such as neurodegenerative diseases and viral infections.

Synthesis Methods

The synthesis of ACPA-ES involves the reaction of 4-(3-amino-2-cyano-3-oxo-1-propen-1-yl)-2-ethoxyphenol with 2-nitrobenzenesulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine and a solvent such as dichloromethane. The resulting product is then purified using column chromatography to obtain pure ACPA-ES.

Scientific Research Applications

ACPA-ES has been studied extensively in scientific research due to its potential applications in various fields. One of the most promising applications of ACPA-ES is in the field of cancer research. Studies have shown that ACPA-ES exhibits anticancer activity by inducing apoptosis in cancer cells. ACPA-ES has also been found to inhibit the growth of cancer cells by targeting specific signaling pathways.